Cas no 4394-72-3 (4-METHYL-6-(2-METHYL-1-PROPEN-1-YL)-2H-PYRAN-2-ONE)

• Product Name: 4-METHYL-6-(2-METHYL-1-PROPEN-1-YL)-2H-PYRAN-2-ONE
• CAS No: 4394-72-3
• MF: C₁₀H₁₂O₂
• MW: 164.201083183289
• CID: 825891
• PubChem ID: 13480869
• Update Time: 2025-04-19

4-METHYL-6-(2-METHYL-1-PROPEN-1-YL)-2H-PYRAN-2-ONE Chemical and Physical Properties

Names and Identifiers

• 4-METHYL-6-(2-METHYL-1-PROPEN-1-YL)-2H-PYRAN-2-ONE
• 2H-Pyran-2-one,4-methyl-6-(2-methyl-1-propenyl)
• 4-Methyl-6-(2-methyl-1-propen-1-yl)-2H-pyran-2-on
• 4-methyl-6(2-methylpropenyl)-2H-pyran-2-one
• 4-Methyl-6-(2-methyl-propenyl)-2-pyron
• 4-Methyl-6-(2-methyl-propenyl)-pyran-2-on
• 4-methyl-6-(2-methyl-propenyl)-pyran-2-one

• Inchi： 1S/C10H12O2/c1-7(2)4-9-5-8(3)6-10(11)12-9/h4-6H,1-3H3
• InChI Key： BOYCIJXFRURCND-UHFFFAOYSA-N
• SMILES： O1C(C=C(C)C=C1/C=C(\C)/C)=O

Computed Properties

• Exact Mass: 164.08400
• Monoisotopic Mass: 164.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Stability/Shelf Life: At 00C.
• PSA: 30.21000
• LogP: 2.37140

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrans Pyranones and derivatives